![molecular formula C16H17F2N5 B5604794 1-[3-(2,4-difluorophenyl)-1H-pyrazol-4-yl]-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]methanamine](/img/structure/B5604794.png)
1-[3-(2,4-difluorophenyl)-1H-pyrazol-4-yl]-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]methanamine
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Description
"1-[3-(2,4-difluorophenyl)-1H-pyrazol-4-yl]-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]methanamine" is a compound belonging to a class of chemicals known for their complex molecular structures and interactions. These compounds often exhibit significant pharmacological activities and are of interest in various chemical research fields.
Synthesis Analysis
- The synthesis of related pyrazole derivatives involves condensation reactions, as reported in the synthesis of similar compounds like (E)-N-(3-(tert-butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanamine, achieved via a condensation reaction between 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and 2-pyridinecarboxaldehyde in methanol using magnesium sulfate as a drying agent (Becerra et al., 2021).
Molecular Structure Analysis
- Structural analysis of similar compounds reveals significant insights. For instance, the crystal structures of two imidazole-4-imines, closely related to the target compound, are isomorphous, illustrating the role of weak interactions in defining molecular structure (Skrzypiec et al., 2012).
Chemical Reactions and Properties
- Chemical properties of similar pyrazole derivatives include their behavior in various reactions. For example, the reactions involving the nitrile oxide derived from enantiopure L-phenylalanine and N-benzyl-3-pyrroline in the synthesis of a tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine scaffold show the versatility of these compounds in chemical synthesis (Bucci et al., 2018).
Physical Properties Analysis
- The physical properties of related pyrazole derivatives can be assessed through various spectroscopic techniques. For instance, the 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine compound was characterized by FT-IR, DSC, 13C/1H-NMR, and mass spectrometry (Shimoga et al., 2018).
Chemical Properties Analysis
- The chemical properties of related compounds can be quite diverse. For instance, the cytotoxic effect of (1-methyl-1H-imidazol-2-yl)-methanamine and its derivatives in Pt(II) complexes on human carcinoma cell lines demonstrates the potential biological activities of these compounds (Ferri et al., 2013).
Mechanism of Action
properties
IUPAC Name |
1-[5-(2,4-difluorophenyl)-1H-pyrazol-4-yl]-N-methyl-N-[(1-methylimidazol-2-yl)methyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F2N5/c1-22(10-15-19-5-6-23(15)2)9-11-8-20-21-16(11)13-4-3-12(17)7-14(13)18/h3-8H,9-10H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUJKWAGJXHURTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1CN(C)CC2=C(NN=C2)C3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F2N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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